Cas no 1807261-97-7 (4-Bromo-2-mercapto-3-nitropyridine)

• Product Name: 4-Bromo-2-mercapto-3-nitropyridine
• CAS No: 1807261-97-7
• MF: C₅H₃BrN₂O₂S
• MW: 235.058518648148
• CID: 4901260
• Update Time: 2023-08-20

4-Bromo-2-mercapto-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-mercapto-3-nitropyridine

• Inchi： 1S/C5H3BrN2O2S/c6-3-1-2-7-5(11)4(3)8(9)10/h1-2H,(H,7,11)
• InChI Key： RBPMFYZTPCFLFC-UHFFFAOYSA-N
• SMILES： BrC1C=CNC(C=1[N+](=O)[O-])=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9